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The table below summarizes key outcomes from recent studies, demonstrating the potential impact of this

intervention on patient survival and clinical course.

Mortality in Mortality in
. . . Reported Adverse

Study / Aspect Intervention Control Key Clinical Benefits Effects

Group Group
2023 64.8% 96.3% Improved BP; lower Hypoglycemia,
Randomized vasopressor dose (7 mg hypokalemia [2]
Controlled Trial vs. 26 mg); fewer
(RCT) [1] intubations (61.1% vs.

81.5%) [1]

2024 Systematic  Consistent N/A Significant improvement Hypoglycemia,
Review [2] reduction across in survivability [2] hyperglycemia,

4 studies [2] hypokalemia [2]

Experimental & Clinical Protocols

For researchers designing studies or clinicians implementing this therapy, the following methodology is

supported by the literature.
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The Rationale: Why Insulin?

AIP poisoning inhibits cytochrome c oxidase, disrupting cellular respiration and leading to a "state of
metabolic starvation," particularly damaging to the myocardium [2] [3]. High-dose insulin therapy is thought

to help by:

¢ Improving Myocardial Metabolism: Insulin may help shift the energy-deprived heart muscle toward
more efficient glucose utilization [2].

¢ Providing Positive Inotropic Support: It acts as a cardioprotective agent, helping to improve
cardiac output and counteract the profound, refractory shock that is the primary cause of death [2] [1].

Dosing and Administration Protocol

The following regimen is compiled from clinical studies, including the recent RCT.

¢ Patient Selection: The therapy is for symptomatic cases of acute AIP poisoning, typically presenting
with hypotension and signs of cardiogenic shock [2].
e Initial Bolus: Administer an intravenous bolus of 1 IU/kg of regular insulin [2].
e Continuous Infusion: Follow with a continuous IV infusion at a rate of 0.2 to 0.5 IU/kg/hour [2].
¢ Euglycemia Maintenance (Co-administration):
o Concurrently, administer a 50% dextrose solution.
o The dextrose infusion rate must be titrated to maintain a target blood glucose level between
100-200 mg/dL [1]. Close monitoring (e.g., every 30 minutes initially) is essential.
¢ Electrolyte Monitoring: Serum potassium levels must be monitored closely (e.g., every 2 hours) due
to the high risk of hypokalemia. Proactive potassium supplementation is almost always required [2].

Troubleshooting & FAQs
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Monitoring & Evaluation Framework

The following workflow outlines the critical parameters to track during therapy to ensure both safety and

efficacy.
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Key Takeaways for Implementation

¢ A Promising Adjunctive Therapy: The evidence strongly suggests that incorporating high-dose
insulin into the supportive care regimen for AIP poisoning can significantly improve survival rates [2]

[1].

¢ Vigilant Monitoring is Non-Negotiable: The benefits come with risks, primarily hypoglycemia and
hypokalemia, which require a strict and proactive monitoring protocol to manage safely.

e Standard Supportive Care Remains Crucial: Insulin therapy is an addition to, not a replacement
for, standard care. This includes aggressive vasopressor support, managing acidosis, and providing
mechanical ventilation when necessary [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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